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Compound of Interest

Compound Name:
3-Bromo-4-

methoxybenzenesulfonyl chloride

Cat. No.: B1274384 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Bromo-4-
methoxybenzenesulfonyl chloride (CAS No: 23094-96-4). Adherence to these protocols is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties

Property Value

Molecular Formula C₇H₆BrClO₃S

Molecular Weight 285.54 g/mol [1]

Appearance Solid

Melting Point 83-88 °C

Hazards
Harmful if swallowed, Causes severe skin burns

and eye damage

Hazard Identification and GHS Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
❗ Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritation

(Category 1B)

Corrosion Danger

H314: Causes severe

skin burns and eye

damage[2][3]

Serious Eye

Damage/Eye Irritation

(Category 1)

Corrosion Danger

H314: Causes severe

skin burns and eye

damage[4]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

❗ Warning
H335: May cause

respiratory irritation[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against chemical exposure. The

following PPE is mandatory when handling 3-Bromo-4-methoxybenzenesulfonyl chloride:
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PPE Category Item Specification

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A face shield must be

worn in addition to goggles,

especially when there is a risk

of splashing.[4][6]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Always inspect

gloves for tears or defects

before use and wash hands

immediately after removal.

Never reuse disposable

gloves.[6]

Body Protection Laboratory Coat

A flame-retardant lab coat that

is fully buttoned is essential to

protect against splashes and

spills.[6]

Respiratory Protection
Chemical Fume Hood or

Respirator

All handling of the solid

compound or its solutions must

be conducted in a certified

chemical fume hood to avoid

inhalation of dust.[4][6]

Foot Protection Closed-Toe Shoes

Substantial, closed-toe shoes

are mandatory to protect

against spills.[6]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is critical for minimizing exposure and preventing accidents.

1. Preparation:

Before starting work, ensure the chemical fume hood is functioning correctly.
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Gather all necessary equipment and reagents.

Cover the work surface with disposable bench covers to contain any spills.[6]

Ensure an appropriate spill kit is readily accessible.[6]

2. Weighing and Transfer:

Perform all weighing and transfer operations within the chemical fume hood.[6]

Use a disposable weighing boat to prevent contamination.

Handle the compound gently to minimize dust generation.

Open containers with the opening pointed away from your face.[6]

3. Post-Operation:

Decontaminate all non-disposable equipment and glassware after use.

Wipe down the work surface in the fume hood with an appropriate solvent.[6]

Wash hands and any exposed skin thoroughly after handling.[4]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Immediately

call a POISON CENTER or doctor.[4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Wash contaminated clothing before

reuse. Immediately call a physician.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[4]

Ingestion

Rinse mouth. DO NOT induce vomiting. Drink

plenty of water. Never give anything by mouth to

an unconscious person. Immediately call a

POISON CENTER or doctor.[4]

Disposal Plan
Proper disposal of 3-Bromo-4-methoxybenzenesulfonyl chloride and associated waste is

crucial to prevent environmental contamination and ensure safety.

1. Chemical Waste:

Dispose of contents/container to an approved waste disposal plant.[4]

Do not allow the material to contaminate the ground water system.[4]

2. Contaminated Materials:

All disposable items that have come into contact with the chemical, such as gloves, bench

covers, and weighing paper, must be disposed of as hazardous waste.[6]
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Place these materials in a designated, sealed, and clearly labeled hazardous waste

container.

3. Empty Containers:

The first rinse of any container that held the chemical must be collected and disposed of as

hazardous waste. For highly toxic chemicals, the first three rinses must be collected.[7]

Workflow for Safe Handling of 3-Bromo-4-
methoxybenzenesulfonyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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